Cas no 2172475-38-4 (1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}piperidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}piperidine-3-carboxylic acid
• CAS No: 2172475-38-4
• MF: C₁₈H₃₀N₂O₅
• MW: 354.441205501556
• CID: 6083327
• PubChem ID: 165589665
• Update Time: 2025-05-24

1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}piperidine-3-carboxylic acid
• EN300-1631587
• 2172475-38-4
• 1-[(tert-butoxy)carbonyl]-3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}piperidine-3-carboxylic acid

• Inchi： 1S/C18H30N2O5/c1-16(2,3)25-15(23)20-8-4-7-17(11-20,14(21)22)18(24)9-12-5-6-13(10-18)19-12/h12-13,19,24H,4-11H2,1-3H3,(H,21,22)
• InChI Key： WZOWPWMNAQQRAO-UHFFFAOYSA-N
• SMILES： OC1(CC2CCC(C1)N2)C1(C(=O)O)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 354.21547206g/mol
• Monoisotopic Mass: 354.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 99.1Ų

Additional information on 1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo3.2.1octan-3-yl}piperidine-3-carboxylic acid

1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}piperidine-3-carboxylic acid: A Comprehensive Overview

1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}piperidine-3-carboxylic acid, with the CAS number 2172475-38-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which includes a piperidine ring, a bicyclic system, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a piperidine ring substituted at the 3-position with a hydroxyl group and an 8-azabicyclo[3.2.1]octane moiety. The bicyclic system adds rigidity and potentially enhances the compound's ability to interact with biological targets, such as enzymes or receptors. The Boc group, commonly used as a protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and may influence its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its activity against enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1), which is implicated in Alzheimer's disease. The compound's ability to modulate enzyme activity suggests its potential as a therapeutic agent or as a tool for studying disease mechanisms.

In addition to its enzymatic activity, the compound has been investigated for its effects on cellular signaling pathways. Preclinical studies have demonstrated that it can influence pathways involved in inflammation and apoptosis, making it a candidate for anti-inflammatory and anticancer therapies. These findings underscore the versatility of the compound and its potential applications across multiple therapeutic domains.

The synthesis of 1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}piperidine-3-carboxylic acid involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Advanced synthetic techniques, such as ring-closing metathesis and peptide coupling strategies, have been employed to construct the molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the compound's complex structure.

From an analytical standpoint, modern spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been instrumental in confirming the compound's structure and purity. These analyses provide critical insights into the molecule's conformational flexibility and stability under various conditions, which are essential for understanding its pharmacokinetic properties.

In terms of pharmacokinetics, early studies suggest that the compound exhibits moderate solubility in aqueous solutions, which may influence its absorption and distribution profiles. However, modifications to the molecule's structure, such as altering the Boc group or introducing additional functional groups, could potentially enhance its bioavailability without compromising its efficacy.

The safety profile of this compound has also been evaluated through acute toxicity studies in preclinical models. Results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings provide encouraging evidence for advancing the compound into further stages of drug development.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacodynamic properties while maintaining its efficacy against target enzymes or pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a clinically relevant therapeutic agent.

In conclusion, 1-(tert-butoxy)carbonyl-3-{3-hydroxy-8-azabicyclo[3.2.1]octan-3-yl}piperidine-3-carboxylic acid, with CAS number 2172475-38, represents a promising lead compound in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structure, coupled with recent advances in synthetic methodology and pharmacological evaluation, positions it as a key player in future drug discovery initiatives.